Cas no 885522-11-2 (4-Iodo-1H-indazole)

4-Iodo-1H-indazole structure

Product Name:4-Iodo-1H-indazole

CAS No:885522-11-2

Molecular Formula:C₇H₅IN₂

Molecular Weight:244.032473325729

MDL:MFCD07781607

CID:826975

PubChem ID:329764523

4-Iodo-1H-indazole Properties

Names and Identifiers

- 4-Iodo-1H-indazole
- 4-Iodo indazole
- 1H-Indazole, 4-iodo-
- 4-IODO (1H)INDAZOLE
- 4-Iodoindazole
- 4-Iodo-1H-indazole (ACI)
- 4-odoindazole
- 885522-11-2
- CS-0037666
- DB-023141
- MFCD07781607
- 4-IODO(1H)INDAZOLE
- DTXSID10646276
- PD182233
- SY035651
- 4-Iodo-1H-indazole, 95%
- 888C626XEP
- BDBM50209235
- P10510
- J-515540
- PB27826
- SCHEMBL358061
- DTXCID60597027
- BCP26449
- CHEMBL246534
- CJQXSPSUIGJNJX-UHFFFAOYSA-N
- AS-50534
- AKOS015853740
- 1H-indazole,4-iodo;4-Iodo(1H)indazole
- MDL： MFCD07781607
- InChIKey： CJQXSPSUIGJNJX-UHFFFAOYSA-N
- Inchi： 1S/C7H5IN2/c8-6-2-1-3-7-5(6)4-9-10-7/h1-4H,(H,9,10)
- SMILES： IC1C2=C(NN=C2)C=CC=1

Computed Properties

Exact Mass: 243.95000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 243.94975g/mol
Heavy Atom Count: 10
Complexity: 129
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.2
Topological Polar Surface Area: 28.7Å²

Experimental Properties

LogP: 2.16750
PSA: 28.68000
Boiling Point: 358.2℃ at 760 mmHg
Melting Point: 184-190 °C
Solubility: Very slightly soluble (0.59 g/l) (25 º C),
Density: 2.082±0.06 g/cm3 (20 ºC 760 Torr),

4-Iodo-1H-indazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P004D5U-1g	4-Iodo-1H-indazole	885522-11-2	95%	1g	$45.00	2025-02-21
A2B Chem LLC	AC02882-1g	4-Iodo-1h-indazole	885522-11-2	95%	1g	$44.00	2024-04-19
Aaron	AR004DE6-100mg	4-Iodo-1H-indazole	885522-11-2	97%	100mg	$6.00	2025-01-22
abcr	AB458074-250 mg	4-Iodo-1H-indazole, 95%; .	885522-11-2	95%	250MG	€143.80	2023-07-18
Advanced ChemBlocks	C-2033-1G	4-Iodoindazole	885522-11-2	97%	1G	$105	2023-09-15
Alichem	A269000017-1g	4-Iodoindazole	885522-11-2	95%	1g	$256.22	2023-08-31
Ambeed	A459698-100mg	4-Iodo-1H-indazole	885522-11-2	95%	100mg	$34.0	2025-03-04
Apollo Scientific	OR308061-1g	4-Iodo-1H-indazole	885522-11-2	95%	1g	£84.00	2025-02-20
Chemenu	CM150687-5g	4-Iodoindazole	885522-11-2	95%	5g	$777	2021-08-05
eNovation Chemicals LLC	D298245-1g	4-iodo-1H-indazole	885522-11-2	97%	1g	$285	2022-10-17

4-Iodo-1H-indazole Synthesis

Synthetic Circuit 1

956388-08-2

885522-11-2

Reaction Conditions

1.1 Catalysts: Acetyl chloride Solvents: Methanol ; 2 h, rt
1.2 Reagents: Triethylamine ; rt

Reference

Acetyl chloride-mediated mild and regioselective attachment and removal of tetrahydropyranyl (THP) group

Suresh, Thatipally; Acharyulu, Palle V. R.; Dubey, P. K., International Journal of Chemical Sciences, 2010, 8(3), 2013-2024

Synthetic Circuit 2

14874-70-5

943240-07-1

885522-11-2

Reaction Conditions

1.1 Reagents: Potassium acetate , 18-Crown-6 Solvents: Chloroform ; 1 h, rt

Reference

4-Substituted indazoles as new inhibitors of neuronal nitric oxide synthase

Boulouard, Michel; Schumann-Bard, Pascale; Butt-Gueulle, Sabrina; Lohou, Elodie; Stiebing, Silvia; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(11), 3177-3180

Synthetic Circuit 3

146137-72-6

885522-11-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) ; 2 h, 120 °C

Reference

Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-Aminoindazole-Based Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitor

Dai, Yujia; Hartandi, Kresna; Ji, Zhiqin; Ahmed, Asma A.; Albert, Daniel H.; et al, Journal of Medicinal Chemistry, 2007, 50(7), 1584-1597